Cas no 1341389-73-8 (4-isothiocyanatobut-1-yne)

4-Isothiocyanatobut-1-yne is a versatile alkyne-functionalized isothiocyanate compound, primarily employed in click chemistry and bioconjugation applications. Its terminal alkyne group enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), while the isothiocyanate moiety facilitates selective reactions with amines, thiols, or hydroxyl groups under mild conditions. This dual functionality makes it valuable for synthesizing heterobifunctional crosslinkers, modifying biomolecules, or constructing complex molecular architectures. The compound’s reactivity and stability under controlled conditions allow precise functionalization of polymers, peptides, or surfaces. Its utility in materials science and biochemical research stems from its ability to introduce isothiocyanate and alkyne groups in a single step, streamlining multifunctional modifications.
4-isothiocyanatobut-1-yne structure
4-isothiocyanatobut-1-yne structure
Product Name:4-isothiocyanatobut-1-yne
CAS No:1341389-73-8
MF:C5H5NS
MW:111.164899587631
CID:4589952
PubChem ID:64084091
Update Time:2025-05-22

4-isothiocyanatobut-1-yne Chemical and Physical Properties

Names and Identifiers

    • 4-isothiocyanatobut-1-yne
    • Inchi: 1S/C5H5NS/c1-2-3-4-6-5-7/h1H,3-4H2
    • InChI Key: MGPHLVWBWYWAGU-UHFFFAOYSA-N
    • SMILES: C#CCCN=C=S

4-isothiocyanatobut-1-yne Pricemore >>

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Additional information on 4-isothiocyanatobut-1-yne

Recent Advances in the Application of 4-Isothiocyanatobut-1-yne (CAS: 1341389-73-8) in Chemical Biology and Pharmaceutical Research

The compound 4-isothiocyanatobut-1-yne (CAS: 1341389-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and bioconjugation. This research briefing aims to provide an overview of the latest studies and developments involving this compound, highlighting its synthetic utility, biological interactions, and therapeutic potential.

Recent studies have demonstrated that 4-isothiocyanatobut-1-yne serves as a versatile building block in the synthesis of novel bioactive molecules. Its isothiocyanate functional group enables selective reactions with nucleophiles such as amines and thiols, making it an ideal candidate for the development of targeted drug conjugates and probes. For instance, researchers have utilized this compound to create covalent inhibitors for specific enzymes involved in cancer pathways, showcasing its potential in precision medicine.

In addition to its synthetic applications, 4-isothiocyanatobut-1-yne has been explored for its role in bioconjugation strategies. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the site-specific modification of proteins, enabling the development of stable antibody-drug conjugates (ADCs) with enhanced therapeutic efficacy. The study highlighted the compound's ability to form stable thiourea linkages under mild conditions, which is critical for maintaining the integrity of biological macromolecules.

Another area of interest is the compound's potential in chemical proteomics. Researchers have employed 4-isothiocyanatobut-1-yne as a reactive handle to profile enzyme activity in complex biological samples. This approach has provided insights into the dysregulation of metabolic pathways in diseases such as diabetes and neurodegenerative disorders, opening new avenues for biomarker discovery and drug target identification.

Despite its promising applications, challenges remain in the scalable synthesis and stability optimization of 4-isothiocyanatobut-1-yne. Recent efforts have focused on improving its synthetic routes and storage conditions to ensure reproducibility and safety in industrial settings. For example, a 2024 patent application disclosed a novel catalytic method for the large-scale production of this compound, addressing previous limitations in yield and purity.

In conclusion, 4-isothiocyanatobut-1-yne (CAS: 1341389-73-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its dual functionality as a reactive intermediate and a bioconjugation agent positions it at the forefront of innovations in drug development and diagnostic technologies. Future research is expected to further elucidate its mechanistic roles and expand its applications in personalized medicine and beyond.

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